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Compound of Interest

Compound Name: Coronaric acid methyl ester

Cat. No.: B15548197 Get Quote

Essential Safety and Handling Guide for
Coronaric Acid Methyl Ester
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical compounds like Coronaric acid
methyl ester. This guide provides immediate and essential safety protocols, operational

procedures, and disposal plans to foster a secure research environment.

Chemical Identifier and Properties
Coronaric acid methyl ester is the methyl ester of Coronaric acid, a mono-unsaturated,

epoxide derivative of linoleic acid. While a specific Safety Data Sheet (SDS) for Coronaric
acid methyl ester is not readily available, safety protocols can be established based on the

general characteristics of Fatty Acid Methyl Esters (FAMEs).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15548197?utm_src=pdf-interest
https://www.benchchem.com/product/b15548197?utm_src=pdf-body
https://www.benchchem.com/product/b15548197?utm_src=pdf-body
https://www.benchchem.com/product/b15548197?utm_src=pdf-body
https://www.benchchem.com/product/b15548197?utm_src=pdf-body
https://www.benchchem.com/product/b15548197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name Coronaric Acid Methyl Ester -

CAS Number 6084-72-6 [1]

Molecular Formula C19H34O3 (Calculated)

Molecular Weight 310.5 g/mol
(Calculated from Coronaric

Acid)[2]

Predicted logP ~6.0
(Estimated from Coronaric

Acid)[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the safety data for similar FAMEs, Coronaric acid methyl ester may cause skin and

eye irritation.[2] Inhalation of vapors or mists and ingestion may also be harmful.[2] Therefore,

appropriate personal protective equipment is crucial.

PPE Category Recommended Equipment Specifications

Eye/Face Protection
Safety glasses with side

shields or goggles

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

material. Inspect gloves for

integrity before use.

Skin and Body Protection Laboratory coat To prevent skin contact.

Respiratory Protection Use in a well-ventilated area

A respirator with an

appropriate filter may be

necessary if ventilation is

inadequate or if aerosols are

generated.
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Coronaric acid methyl ester minimizes the risk of

exposure and contamination.

Preparation:

Ensure a well-ventilated workspace, such as a fume hood.

Gather all necessary equipment and reagents.

Don the appropriate PPE as outlined in the table above.

Handling:

Avoid direct contact with the substance.[3]

Use appropriate tools (e.g., spatula, pipette) for transferring the compound.

Keep the container tightly closed when not in use.[2]

Storage:

Store in a cool, dry, and well-ventilated place.

Recommended storage temperature is typically 2–8 °C for FAMEs.[1]

Keep away from strong oxidizing agents.[2]

Experimental Workflow: In Vitro Analysis of
Coronaric Acid Methyl Ester Metabolism
The following workflow outlines a general procedure for studying the metabolism of Coronaric
acid methyl ester by the enzyme soluble epoxide hydrolase (sEH) in a cell-based assay.
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Experimental Workflow: In Vitro Metabolism of Coronaric Acid Methyl Ester

Preparation

Experiment

Analysis

1. Cell Culture
(e.g., Macrophages)

2. Prepare Coronaric Acid
Methyl Ester Solution

3. Treat Cells with
Coronaric Acid Methyl Ester

4. Incubate for
Specified Time

5. Lipid Extraction
from Cell Lysate

6. LC-MS/MS Analysis
of Metabolites

7. Data Analysis and
Quantification

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of Coronaric Acid and its Biological Effect

Metabolism

Biological Effect

Coronaric Acid
(or its Methyl Ester after hydrolysis)

Soluble Epoxide
Hydrolase (sEH)

9,10-DiHOME
(Coronaric Acid Diol)

Pro-inflammatory Signaling Pro-nociceptive Signaling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Coronaric
acid methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548197#personal-protective-equipment-for-
handling-coronaric-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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